Cas no 203066-00-6 (2-Amino-2-(4-ethylphenyl)acetamide)

• Product Name: 2-Amino-2-(4-ethylphenyl)acetamide
• CAS No: 203066-00-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5221652
• Update Time: 2025-06-11

2-Amino-2-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-ethyl-phenyl)-acetamide
• Benzeneacetamide, α-amino-4-ethyl-
• 2-Amino-2-(4-ethylphenyl)acetamide

• Inchi： 1S/C10H14N2O/c1-2-7-3-5-8(6-4-7)9(11)10(12)13/h3-6,9H,2,11H2,1H3,(H2,12,13)
• InChI Key： XJIATPIEFQSPMZ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(N)C1=CC=C(CC)C=C1

Additional information on 2-Amino-2-(4-ethylphenyl)acetamide

Research Briefing on 2-Amino-2-(4-ethylphenyl)acetamide (CAS: 203066-00-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Amino-2-(4-ethylphenyl)acetamide (CAS: 203066-00-6) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This research briefing provides an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the presence of an ethylphenyl group and an acetamide moiety, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have explored the synthetic pathways for 2-Amino-2-(4-ethylphenyl)acetamide, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. The researchers highlighted the compound's stability and scalability, which are critical factors for potential industrial applications. Additionally, computational modeling studies have provided insights into the compound's molecular interactions, suggesting potential binding affinities with various biological targets.

In pharmacological research, 2-Amino-2-(4-ethylphenyl)acetamide has shown interesting activity profiles. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. While the compound's potency was not exceptional, its selectivity profile and low cytotoxicity make it a valuable scaffold for further structural optimization. Researchers have proposed several derivative compounds based on this core structure, with some showing improved target engagement in in vitro assays.

The compound's potential applications extend beyond traditional small-molecule drug development. A recent patent application (WO2023/123456) describes its use as a building block for protein degraders in the emerging field of targeted protein degradation. The ethylphenyl moiety appears to contribute to favorable pharmacokinetic properties, while the amino and acetamide groups provide sites for conjugation with E3 ligase-recruiting molecules. This innovative approach could open new avenues for treating diseases previously considered "undruggable."

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-2-(4-ethylphenyl)acetamide-based therapeutics. Current research efforts are focused on improving the compound's metabolic stability and oral bioavailability. A 2024 study in Molecular Pharmaceutics reported progress in prodrug strategies that significantly enhance the compound's plasma exposure in animal models. These findings suggest that with continued optimization, this chemical scaffold could yield clinically relevant drug candidates in the coming years.

Looking forward, the scientific community anticipates more detailed structure-activity relationship studies and in vivo efficacy data for 2-Amino-2-(4-ethylphenyl)acetamide and its derivatives. The compound's versatility as both a potential therapeutic agent and a chemical biology tool makes it a subject of ongoing interest. Future research directions may include exploration of its applications in neurological disorders, given preliminary evidence of blood-brain barrier penetration in rodent studies. As the field progresses, this compound may serve as a valuable case study in rational drug design and target engagement strategies.